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Compound of Interest

Compound Name: Amitrole-13C,15N2

Cat. No.: B12374444 Get Quote

Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction
Amitrole is a non-selective triazole herbicide used for the control of a wide range of grasses

and broadleaf weeds. Due to its potential for groundwater contamination and its classification

as a possible human carcinogen, sensitive and reliable methods for the detection of amitrole

residues in various matrices are essential. This application note details a comprehensive Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the quantitative

analysis of amitrole residues in agricultural products and water samples. The described

protocols offer high sensitivity, specificity, and accuracy, meeting the stringent requirements for

regulatory compliance and food safety monitoring.

Quantitative Data Summary
The following tables summarize the quantitative performance of the LC-MS/MS method for

amitrole analysis across different sample matrices.

Table 1: Method Performance in Agricultural Products
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Parameter Wheat
Maize &
Peanut

Apple,
Pineapple,
Spinach,
Carrot

Pork, Liver,
Fish

Tea, Ginger
& Bunge
Prickly Ash
Powder

Limit of

Quantitation

(LOQ)

10 µg/kg 10 µg/kg 10 µg/kg 10 µg/kg 20 µg/kg

Linearity

Range

0.005 - 0.1

mg/kg

0.005 - 0.1

mg/kg

0.005 - 0.1

mg/kg

0.005 - 0.1

mg/kg

0.005 - 0.1

mg/kg

Correlation

Coefficient

(r²)

0.9997 0.9997 0.9997 0.9997 0.9997

Average

Recovery

67.5% -

98.1%

67.5% -

98.1%

67.5% -

98.1%

67.5% -

98.1%

67.5% -

98.1%

Relative

Standard

Deviation

(RSD)

1.0% - 9.8% 1.0% - 9.8% 1.0% - 9.8% 1.0% - 9.8% 1.0% - 9.8%

Data compiled from a study on the determination of amitrole in agricultural products by HPLC-

MS/MS.[1][2]

Table 2: Method Performance in Water Samples
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Parameter Drinking Water Surface Water Ground Water

Limit of Detection

(LOD)

0.02 µg/L (with

derivatization)

0.025 µg/L (with

derivatization)

0.025 µg/L (with

derivatization)

Limit of Quantitation

(LOQ)

0.025 µg/L (with

derivatization)
- -

Spike Level for

Recovery
0.1 µg/L 0.1 µg/L -

Average Recovery >95% >75% -

Repeatability (RSD) <9% <12% -

Data for derivatization method from a study on the determination of the herbicide amitrole in

water with pre-column derivatization, liquid chromatography and tandem mass spectrometry.[3]

LOD for direct injection method in surface and ground water as low as 0.001 µg/L has been

reported.[4]

Experimental Protocols
Sample Preparation Protocol for Agricultural Products
This protocol is based on a method for the analysis of amitrole residues in various agricultural

commodities.[1]

Materials:

Homogenizer

Centrifuge and centrifuge tubes

Solid Phase Extraction (SPE) cartridges (PCX or Envi-Carb)

Extraction Solvents:

25% Acetone in water

1% Acetic acid in 25% Acetone
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1% Acetic acid in water

Dichloromethane

Reference standard of amitrole

Procedure:

Extraction:

For wheat, fish, pork, and liver: Weigh 10 g of homogenized sample and add 50 mL of

25% acetone. Homogenize for 2 minutes.

For maize and peanut: Weigh 10 g of homogenized sample and add 50 mL of 1% acetic

acid in 25% acetone. Homogenize for 2 minutes.

For apple, pineapple, spinach, and carrot: Weigh 10 g of homogenized sample and add 50

mL of 1% acetic acid solution, followed by 30 mL of dichloromethane. Homogenize for 2

minutes.

Centrifugation: Centrifuge the extract at 4000 rpm for 5 minutes.

Liquid-Liquid Extraction (for applicable matrices): For samples extracted with

dichloromethane, separate the organic layer.

Solid Phase Extraction (SPE) Cleanup:

Condition the PCX or Envi-Carb SPE cartridge according to the manufacturer's

instructions.

Load the supernatant from the centrifugation step onto the SPE cartridge.

Wash the cartridge to remove interferences.

Elute the amitrole with a suitable solvent.

Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen and

reconstitute the residue in the mobile phase for LC-MS/MS analysis.
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Sample Preparation Protocol for Water Samples (Direct
Injection)
This protocol is a simplified method suitable for the direct analysis of water samples with high

sensitivity.

Materials:

Autosampler vials

Internal Standard (¹⁵N-Amitrole)

Reference standard of amitrole

Procedure:

Internal Standard Spiking: To a 1 mL aliquot of the water sample in an autosampler vial, add

the internal standard (¹⁵N-Amitrole) to a final concentration of 0.1 µg/L.

Vortexing: Vortex the sample for 30 seconds.

Analysis: The sample is now ready for direct injection into the LC-MS/MS system.

LC-MS/MS Instrumental Analysis Protocol
Liquid Chromatography (LC) Conditions:

HPLC System: Agilent 1290 Infinity or equivalent

Column: Porous Graphite Carbon, 100 x 2.1 mm, 5 µm

Mobile Phase A: 0.1% Formic acid in Water

Mobile Phase B: 0.1% Formic acid in Methanol

Gradient: A linear gradient from 100% A to 100% B.

Flow Rate: 0.3 mL/min
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Injection Volume: 100 µL (for water samples), 10 µL (for agricultural extracts)

Column Temperature: 40 °C

Mass Spectrometry (MS/MS) Conditions:

Mass Spectrometer: Agilent 6495 Triple Quadrupole or equivalent

Ionization Source: Electrospray Ionization (ESI), Positive mode

MRM Transitions:

Amitrole: m/z 85 → m/z 43 (Collision Energy: 33 eV)

¹⁵N-Amitrole (IS): m/z 86 → m/z 43 (Collision Energy: 33 eV)

Gas Temperature: 300 °C

Gas Flow: 12 L/min

Nebulizer Pressure: 35 psi

Sheath Gas Temperature: 350 °C

Sheath Gas Flow: 11 L/min

Capillary Voltage: 3500 V

Experimental Workflow and Diagrams
The overall workflow for the analysis of amitrole residues is depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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